Cas no 138831-38-6 (1,2-Benzenedicarbonitrile, 4-(4-phenoxyphenoxy)-)
138831-38-6 structure
Product Name:1,2-Benzenedicarbonitrile, 4-(4-phenoxyphenoxy)-
CAS No:138831-38-6
MF:C20H12N2O2
MW:312.321484565735
CID:1255376
PubChem ID:14945770
Update Time:2025-04-20
1,2-Benzenedicarbonitrile, 4-(4-phenoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile, 4-(4-phenoxyphenoxy)-
- 4-(4-phenoxyphenoxy)benzene-1,2-dicarbonitrile
- 138831-38-6
- 4-(4-benzeneoxyphenoxy)phthalonitrile
- SCHEMBL9745473
- DTXSID40565860
-
- Inchi: 1S/C20H12N2O2/c21-13-15-6-7-20(12-16(15)14-22)24-19-10-8-18(9-11-19)23-17-4-2-1-3-5-17/h1-12H
- InChI Key: GACAVLJBVAHSML-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=C(C#N)C=1)C1C=CC(=CC=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 312.08996
- Monoisotopic Mass: 312.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 66.04
1,2-Benzenedicarbonitrile, 4-(4-phenoxyphenoxy)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
138831-38-6 (1,2-Benzenedicarbonitrile, 4-(4-phenoxyphenoxy)-) Related Products
- 50789-45-2(3-Phenoxybenzonitrile)
- 80323-72-4(1,2-Benzenedicarbonitrile, 4-methoxy-)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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